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The table below summarizes key details of Vimirogant and other RORγt antagonists that have been

investigated for the treatment of psoriasis [1].

Drug Name
Therapeutic
Target

Type of
Molecule

Key
Development
Phase & Status

Reported
Efficacy (in
clinical
trials)

Reported
Safety Notes

Vimirogant
(VTP-43742)

RORγt

(Transcription
factor in the IL-

23/Th17 axis)

Oral Small

Molecule

Phase IIa

(Development
discontinued in

2018)

Information

not available
in search

results

Information

not available
in search

results

BI 730357 RORγt Oral Small

Molecule

Phase II

(Development
ongoing as of

cited article)

Information

not available
in search

results

Information

not available
in search

results

GSK2981278 RORγt Topical

Small
Molecule

Phase I/II Information

not available
in search

results

Information

not available
in search

results
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Drug Name
Therapeutic
Target

Type of
Molecule

Key
Development
Phase & Status

Reported
Efficacy (in
clinical
trials)

Reported
Safety Notes

JTE-451 RORγt Oral Small

Molecule

Phase II

(Completed Feb
2020)

Information

not available
in search

results

Information

not available
in search

results

Scientific Context and Mechanism of Action

Vimirogant was an oral small-molecule RORγt antagonist investigated for autoimmune diseases like

plaque psoriasis [1]. The transcription factor RORγt plays a critical role in the differentiation and activation

of Th17 cells, which are key drivers in psoriasis pathogenesis. These cells produce pro-inflammatory

cytokines like IL-17A, IL-17F, and IL-22 [1].

Therapeutic Rationale: Unlike biologic therapies that target single cytokines (e.g., IL-17 or IL-23

inhibitors), RORγt antagonists aim to have a broader effect by targeting a master regulator higher up
in the IL-23/Th17 signaling pathway [1].

Development Status: The development of Vimirogant was discontinued after Phase IIa trials for
psoriasis in 2018 [1]. The specific reasons for discontinuation (e.g., efficacy, safety, or strategic

business decisions) are not detailed in the available sources.

The following diagram illustrates the targeted pathway of RORγt antagonists like Vimirogant within the IL-

23/Th17 axis, a key pathway in psoriasis pathogenesis [2] [3] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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